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Compound of Interest

Compound Name: Sodium butyrate-4-13C

CAS No.: 286367-75-7

Cat. No.: B1602971

Get Quote

Introduction & Scientific Rationale
Sodium butyrate is a short-chain fatty acid (SCFA) produced by bacterial fermentation of

dietary fiber in the colon. It functions as a critical energy source for normal colonocytes and a

potent histone deacetylase (HDAC) inhibitor.[1][2] Its metabolic fate is dichotomous, a

phenomenon known as the "Butyrate Paradox":

Normal Cells: Rapidly oxidize butyrate via mitochondrial

-oxidation to Acetyl-CoA, fueling the TCA cycle.

Cancer Cells: Due to the Warburg effect (aerobic glycolysis), cancer cells suppress

mitochondrial oxidation. Consequently, butyrate accumulates in the nucleus, inhibiting

HDACs and driving apoptosis or differentiation.

Why Sodium Butyrate-4-13C?
The 4-13C isotopologue (label at the terminal methyl group) is a precision tool for dissecting

this flux. Unlike uniformly labeled tracers, the specific placement of the 13C at the C4 position
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allows researchers to distinguish between butyrate utilized for fatty acid synthesis versus that

entering the TCA cycle.

Tracing Logic:

-Oxidation: Butyrate (4 carbons) is cleaved into two Acetyl-CoA molecules.

Fragment 1 (C1-C2): Unlabeled Acetyl-CoA.

Fragment 2 (C3-C4): [2-13C]Acetyl-CoA (Methyl-labeled).

TCA Entry: The [2-13C]Acetyl-CoA condenses with Oxaloacetate to form [4-13C]Citrate

(initially M+1).

Readout: The ratio of M+1/M+2 isotopologues in downstream TCA intermediates (Citrate,

-Ketoglutarate, Malate) quantifies the flux of butyrate oxidation relative to other substrates
like glucose or glutamine.

Experimental Design & Sample Preparation
Reagents and Materials

Tracer: Sodium Butyrate-4-13C (99 atom % 13C).

Internal Standard: 13C-Glutamine or 13C-Yeast Extract (to normalize extraction efficiency).

Extraction Solvent: 80:20 Methanol:Water (LC-MS grade), pre-chilled to -80°C.

Cell Lines: Colonocytes (e.g., NCM460) vs. Colorectal Cancer (e.g., HCT116, HT29).

Cell Culture Labeling Protocol[3]
Step 1 (Adaptation): Culture cells in glucose-free or low-glucose media supplemented with

10% dialyzed FBS (to remove background SCFAs) for 24 hours.

Step 2 (Pulse): Replace media with fresh media containing 2-5 mM Sodium Butyrate-4-
13C.
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Note: 5 mM is physiological for colonocytes; higher concentrations may induce toxicity in

cancer cells.

Step 3 (Time Points): Harvest at 0, 1, 6, and 24 hours to observe steady-state flux.

Quenching and Metabolite Extraction
Causality: Metabolism is fast (turnover < 1 sec). Immediate quenching is vital to prevent ATP

hydrolysis and metabolite degradation.

Quench: Rapidly aspirate media and wash cells once with ice-cold PBS.

Extract: Add 1 mL -80°C 80% Methanol directly to the plate.

Scrape: Scrape cells on dry ice; transfer suspension to a pre-cooled tube.

Disrupt: Vortex vigorously for 30s; freeze-thaw cycle (liquid N2 / 37°C water bath) x3 to lyse

membranes.

Clarify: Centrifuge at 15,000 x g for 15 min at 4°C.

Dry: Transfer supernatant to a glass vial; evaporate to dryness under nitrogen stream (avoid

heat > 30°C).

Reconstitute: Resuspend in 100

L of 50:50 Acetonitrile:Water prior to injection.

Mass Spectrometry Methodology (LC-HRMS)
While GC-MS is traditional for SCFAs, LC-High Resolution MS (Orbitrap or Q-TOF) is superior

for tracing the downstream polar TCA intermediates without complex derivatization.

Chromatographic Conditions (HILIC)
Hydrophilic Interaction Liquid Chromatography (HILIC) is required to retain polar organic acids

(Citrate, Malate).
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Parameter Setting

Column

Waters BEH Amide or SeQuant ZIC-pHILIC (2.1

x 100 mm, 1.7

m)

Column Temp 40°C

Flow Rate 0.3 mL/min

Mobile Phase A
20 mM Ammonium Acetate + 20 mM Ammonium

Hydroxide in Water (pH 9.0)

Mobile Phase B 100% Acetonitrile

Gradient Profile:

0-2 min: 85% B (Isocratic hold)

2-12 min: 85%

40% B (Linear gradient)

12-15 min: 40% B (Wash)

15-20 min: 85% B (Re-equilibration)

Mass Spectrometry Settings (Orbitrap)
Ionization: Heated Electrospray Ionization (H-ESI)

Polarity: Negative Mode (Organic acids ionize best as [M-H]-)

Resolution: 60,000 or higher (to resolve 13C peaks from isobaric interferences)

Scan Range: m/z 70 - 1000

Target Metabolite Table (Negative Mode)
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Metabolite Formula [M-H]- (m/z)
Expected 13C
Shift (M+1)

Retention
(approx)

Butyrate C4H8O2 87.0451 88.0485 1.5 min

Citrate C6H8O7 191.0197 192.0231 8.2 min

-Ketoglutarate C5H6O5 145.0142 146.0176 7.5 min

Succinate C4H6O4 117.0193 118.0227 6.8 min

Malate C4H6O5 133.0142 134.0176 7.1 min

Acetyl-CoA
C23H38N7O17P

3S
808.1362 809.1396 9.5 min

Metabolic Pathway Visualization[5][6][7][8]
The following diagram illustrates the carbon flow from Sodium Butyrate-4-13C into the TCA

cycle.

Blue Nodes: Substrates/Intermediates.

Red Edges: Flux inhibited by Warburg Effect (in cancer).

Green Edges: Active flux in normal colonocytes.
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Legend
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Caption: Carbon fate of Butyrate-4-13C. Beta-oxidation yields 50% labeled Acetyl-CoA,

entering TCA.
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Data Analysis & Interpretation
Mass Isotopomer Distribution (MID) Analysis
Raw MS data must be processed to correct for the natural abundance of isotopes (C13, O18,

etc.) present in the background.

Extract Ion Chromatograms (EIC): Extract M+0, M+1, M+2, etc., for each metabolite.

Natural Abundance Correction: Use software like IsoCor or Polly to subtract natural isotope

contributions.

Calculation:

Where

is the abundance of isotopologue

, and

is the number of carbons.

Interpreting the Results
High M+1 Citrate: Indicates active mitochondrial

-oxidation of butyrate (Normal Colonocytes).

Low M+1 Citrate / High Intracellular Butyrate: Indicates metabolic uncoupling. The butyrate is

entering the cell but not the mitochondria, confirming the Warburg effect (Cancer

Phenotype).

M+2 Species: Appearance of M+2 in later TCA cycles (e.g., Malate) indicates the molecule

has completed one full turn of the TCA cycle.

Self-Validating Quality Control
To ensure the protocol is working (Trustworthiness Pillar):
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The "Zero-Time" Control: Harvest cells immediately after adding tracer. Result: Should show

high Butyrate-4-13C but zero labeled Citrate. If Citrate is labeled, metabolism occurred

during harvesting (quenching failed).

Linearity Check: The unlabeled Acetyl-CoA (C1-C2 fragment) dilutes the pool. If oxidation is

100% from butyrate, the maximum enrichment of Acetyl-CoA is 50%. If you see >50%

enrichment, the tracer purity or pathway assumptions are incorrect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: High-Resolution Metabolic Flux
Analysis of Sodium Butyrate-4-13C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602971/docs#application-note-high-resolution-
metabolic-flux-analysis-of-sodium-butyrate-4-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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